11β-Prostaglandin F2α Ethanolamide
11β-Prostaglandin F2α Ethanolamide
11β-Prostaglandin F2α ethanolamide (11β-PGF2α-EA) is the theoretical hepatic metabolite of PGD2-EA, produced during COX-2 metabolism of the endogenous cannabinoid AEA which is found in brain, liver, and other mammalian tissues. AEA can be used directly by COX-2 and specific PG synthase to produce ethanolamide congeners of the classical PGs. PGD2-EA is formed in activated RAW 264.7 cells treated with AEA.
Brand Name:
Vulcanchem
CAS No.:
714966-38-8
VCID:
VC0160273
InChI:
InChI=1S/C22H39NO5/c1-2-3-6-9-17(25)12-13-19-18(20(26)16-21(19)27)10-7-4-5-8-11-22(28)23-14-15-24/h4,7,12-13,17-21,24-27H,2-3,5-6,8-11,14-16H2,1H3,(H,23,28)/b7-4-,13-12+/t17-,18+,19+,20-,21-/m0/s1
SMILES:
CCCCCC(C=CC1C(CC(C1CC=CCCCC(=O)NCCO)O)O)O
Molecular Formula:
C22H39NO5
Molecular Weight:
397.6
11β-Prostaglandin F2α Ethanolamide
CAS No.: 714966-38-8
Reference Standards
VCID: VC0160273
Molecular Formula: C22H39NO5
Molecular Weight: 397.6
CAS No. | 714966-38-8 |
---|---|
Product Name | 11β-Prostaglandin F2α Ethanolamide |
Molecular Formula | C22H39NO5 |
Molecular Weight | 397.6 |
IUPAC Name | (Z)-7-[(1R,2R,3S,5S)-3,5-dihydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]cyclopentyl]-N-(2-hydroxyethyl)hept-5-enamide |
Standard InChI | InChI=1S/C22H39NO5/c1-2-3-6-9-17(25)12-13-19-18(20(26)16-21(19)27)10-7-4-5-8-11-22(28)23-14-15-24/h4,7,12-13,17-21,24-27H,2-3,5-6,8-11,14-16H2,1H3,(H,23,28)/b7-4-,13-12+/t17-,18+,19+,20-,21-/m0/s1 |
Standard InChIKey | XCVCLIRZZCGEMU-WMTHMIERSA-N |
SMILES | CCCCCC(C=CC1C(CC(C1CC=CCCCC(=O)NCCO)O)O)O |
Description | 11β-Prostaglandin F2α ethanolamide (11β-PGF2α-EA) is the theoretical hepatic metabolite of PGD2-EA, produced during COX-2 metabolism of the endogenous cannabinoid AEA which is found in brain, liver, and other mammalian tissues. AEA can be used directly by COX-2 and specific PG synthase to produce ethanolamide congeners of the classical PGs. PGD2-EA is formed in activated RAW 264.7 cells treated with AEA. |
Synonyms | 11β-PGF2α-EA;11-epi PGF2α-EA |
Reference | 1.Bachur, N.R.,Masek, K.,Melmon, K.L., et al. Fatty acid amides of ethanolamine in mammalian tissues. The Journal of Biological Chemisty 240, 1019-1024 (1965). |
PubChem Compound | 35023007 |
Last Modified | Nov 11 2021 |
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